N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-chloro-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-4-nitrobenzamide
• InChI: InChI=1S/C16H19ClN2O5/c17-14-8-11(19(21)22)4-5-13(14)15(20)18-9-12-10-23-16(24-12)6-2-1-3-7-16/h4-5,8,12H,1-3,6-7,9-10H2,(H,18,20)
• InChI Key: GYJZTCRCWSCNRU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OCC(O2)CNC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H19ClN2O5
• Molecular Weight: 354.78 g/mol

Description

“N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-chloro-4-nitrobenzamide” is a complex organic compound. It contains a 1,4-dioxaspiro[4.5]decan-2-ylmethyl group, a chloro group, a nitro group, and a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,4-dioxaspiro[4.5]decan-2-ylmethyl group would form a cyclic structure, while the chloro, nitro, and benzamide groups would be attached to the benzene ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the chloro, nitro, and benzamide groups. The nitro group is electron-withdrawing, which would make the benzene ring less reactive towards electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group could potentially make the compound more polar, while the benzamide group could participate in hydrogen bonding.

Scientific Research Applications

Bioreductive Drug Potential

A study conducted by Palmer et al. (1995) focused on the reductive chemistry of a novel hypoxia-selective cytotoxin, emphasizing its selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction. The investigation into the reduction chemistry of this compound will aid in understanding the toxic products generated by hypoxic tumor cells and by ADEPT enzymes, potentially offering insights into the therapeutic applications of similar compounds (Palmer et al., 1995).

Metal Complex Formation

Canpolat and Kaya (2004) synthesized vic-dioxime ligands containing the 1,4-dioxaspiro[4.5]dec-2-ylmethyl structure, exploring their coordination with various metal ions. This research highlights the structural versatility of these compounds in forming metal complexes, which could have implications for their use in catalysis, materials science, and potentially as imaging agents in medical research (Canpolat & Kaya, 2004).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.